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Introduction

Sofosbuvir, a cornerstone in the treatment of Hepatitis C, is a nucleotide analog inhibitor of the
viral RNA polymerase. As with any pharmaceutical active ingredient, the control of impurities is
critical to ensure its safety and efficacy. This technical guide provides a detailed overview of
Sofosbuvir Impurity N, a known related substance. This document outlines its chemical
structure, analytical methodologies for its identification and quantification, and a plausible
pathway for its formation.

Chemical Identity of Sofosbuvir Impurity N

Sofosbuvir Impurity N, also referred to as Methoxy Sofosbuvir Impurity, is a diastereoisomer
of Sofosbuvir where the isopropyl ester of the L-alanine moiety is replaced by a methyl ester.

Chemical Structure:

IUPAC Name: (2S)-methyl 2-(((((2R,3R,4R,5R)-5-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-4-
fluoro-3-hydroxy-4-methyltetrahydrofuran-2-yl)methoxy)
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(phenoxy)phosphoryl)amino)propanoate[1]
CAS Number: 1394157-34-6[1]

Molecular Formula: C20H25FN3O9P[1]
Molecular Weight: 501.40 g/mol

Quantitative Data

The following table summarizes key quantitative data related to the analysis of Sofosbuvir and
its impurities. While specific limits of detection (LOD) and quantification (LOQ) for Sofosbuvir
Impurity N are not extensively published in peer-reviewed literature, the provided data for a
general phosphoryl impurity in Sofosbuvir offers a relevant benchmark.

Parameter Value Reference

Limit of Detection (LOD) for a
) ) 0.03% (0.12 pg) [2]
phosphoryl impurity

Limit of Quantification (LOQ)

_ , 1.50% (0.375 pg) [2]
for a phosphoryl impurity

Experimental Protocols

Detailed experimental protocols for the synthesis, isolation, and characterization of Sofosbuvir
Impurity N are not readily available in the public domain. However, based on established
methods for the analysis of Sofosbuvir and its related substances, the following protocols can
be adapted.

High-Performance Liquid Chromatography (HPLC) for
Detection and Quantification

A stability-indicating reverse-phase HPLC method is suitable for the detection and
quantification of Sofosbuvir Impurity N.

¢ Instrumentation: A standard HPLC system equipped with a UV detector.
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e Column: Agilent Eclipse XDB-C18, 4.6 x 250 mm, 5 um[2].

o Mobile Phase: A gradient or isocratic mixture of acetonitrile and a buffered aqueous solution
(e.g., 0.1% trifluoroacetic acid in water)[2]. A common mobile phase composition is a 50:50
(v/v) mixture of acetonitrile and 0.1% trifluoroacetic acid in water[2].

e Flow Rate: 1.0 mL/min.
e Detection: UV detection at 260 nm[2].

o Sample Preparation: Dissolve the Sofosbuvir drug substance or product in a suitable diluent
(e.g., a mixture of water and acetonitrile) to a known concentration.

 Validation: The method should be validated according to ICH guidelines to demonstrate

specificity, linearity, accuracy, precision, and robustness.

Spectroscopic Characterization

While specific spectral data for Sofosbuvir Impurity N is not widely published, the following
techniques are essential for its structural elucidation. Commercial suppliers of this impurity
standard typically provide a Certificate of Analysis which would include such data[3].

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: Would show characteristic signals for the methyl ester protons (a singlet around
3.7 ppm), in addition to the signals corresponding to the nucleoside and phenoxy moieties.

o 183C NMR: Would display a resonance for the methyl ester carbon, differing from the
isopropyl ester carbons in Sofosbuvir.

o 3P NMR: A signal corresponding to the phosphorus atom in the phosphoramidate linkage
would be observed.

o 1°F NMR: A signal for the fluorine atom on the tetrahydrofuran ring would be present.

e Mass Spectrometry (MS):
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o High-Resolution Mass Spectrometry (HRMS): To confirm the elemental composition
(C20H25FN309P).

o Tandem Mass Spectrometry (MS/MS): To study the fragmentation pattern. Expected
fragments would arise from the loss of the methyl alanate side chain, the phenoxy group,

and cleavage of the glycosidic bond.

Potential Formation Pathway

Sofosbuvir Impurity N can be formed during the synthesis of Sofosbuvir if methanol is present
as a residual solvent or reactant instead of isopropanol during the esterification of the L-alanine
moiety. It could also potentially arise from transesterification under certain storage or

processing conditions.

Sofosbuvir Precursor Esterification
(L-alanine phosphoramidate acid)

| Sofosbuvir Impurity N
(Methyl Ester)

Methanol

(Impurity/Reagent)

Click to download full resolution via product page

Caption: Plausible formation pathway of Sofosbuvir Impurity N.

Conclusion

Sofosbuvir Impurity N is a critical process-related impurity in the manufacturing of Sofosbuvir.
Its control and monitoring are essential for ensuring the quality and safety of the final drug
product. This guide provides a foundational understanding of its chemical properties and the
analytical techniques required for its management in a drug development and manufacturing
setting. Further research into its specific toxicological profile and the development of dedicated,
validated analytical methods are encouraged for comprehensive quality control.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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